Cas no 115571-64-7 (1,3-dichloro-2-methyl-4-(trifluoromethyl)benzene)

1,3-Dichloro-2-methyl-4-(trifluoromethyl)benzene is a halogenated aromatic compound characterized by its trifluoromethyl and chloro substituents, which impart unique reactivity and stability. This structure makes it a valuable intermediate in organic synthesis, particularly for agrochemicals and pharmaceuticals, where its electron-withdrawing groups enhance electrophilic substitution reactions. The compound's high purity and well-defined substitution pattern ensure consistent performance in cross-coupling and nucleophilic displacement reactions. Its thermal and chemical stability further supports applications in demanding processes. The trifluoromethyl group contributes to lipophilicity, improving bioavailability in derived compounds. Suitable for fine chemical manufacturing, it offers precise control in constructing complex molecular architectures.

1,3-dichloro-2-methyl-4-(trifluoromethyl)benzene structure

115571-64-7 structure

Product Name:1,3-dichloro-2-methyl-4-(trifluoromethyl)benzene

CAS No:115571-64-7

MF:C₈H₅Cl₂F₃

MW:229.026510953903

CID:1204786

PubChem ID:14745917

Update Time:2025-10-19

1,3-dichloro-2-methyl-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1,3-dichloro-2-methyl-4-(trifluoromethyl)benzene
- LogP
- 115571-64-7
- MFCD14525674
- 1,3-Dichloro-2-methyl-4-trifluoromethyl-benzene
- DB-146982
- 2,6-Dichloro-3-(trifluoromethyl)toluene
- AXAGWOKIYKENDZ-UHFFFAOYSA-N
- E90890
- SCHEMBL10493630
- Inchi： 1S/C8H5Cl2F3/c1-4-6(9)3-2-5(7(4)10)8(11,12)13/h2-3H,1H3
- InChI Key： AXAGWOKIYKENDZ-UHFFFAOYSA-N
- SMILES： ClC1C(C)=C(C=CC=1C(F)(F)F)Cl

Computed Properties

Exact Mass: 227.97215
Monoisotopic Mass: 227.9720400g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.404
Boiling Point: 210.9°C at 760 mmHg
Flash Point: 93.6°C
Refractive Index: 1.474
PSA: 0

1,3-dichloro-2-methyl-4-(trifluoromethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR00JQ38-500mg	1,3-Dichloro-2-methyl-4-trifluoromethyl-benzene	115571-64-7	95%	500mg	$293.00	2025-02-17
Aaron	AR00JQ38-1g	1,3-Dichloro-2-methyl-4-trifluoromethyl-benzene	115571-64-7	95%	1g	$390.00	2025-02-17
Aaron	AR00JQ38-5g	1,3-Dichloro-2-methyl-4-trifluoromethyl-benzene	115571-64-7		5g	$1051.00	2023-12-16